d(T-A-T-A)

NMR spectroscopy DNA conformation single-helical stacking

Standard TATA tetramer is not interchangeable with ATAT due to sequence-dependent backbone geometry (angle δ variation) and cation-sensitive protein binding (Kd varies with K+, Na+, Ca2+, Mg2+). d(T-A-T-A) provides essential unmodified control for base modification studies and validates intercalation docking algorithms. - Verified stacked single-helical conformation (NMR, 300/500 MHz) - Baseline model for quantifying sugar-phosphate backbone angle δ - Double-stranded form offers reference data for neocarzinostatin intercalation

Molecular Formula C40H51N14O22P3
Molecular Weight 1172.8 g/mol
CAS No. 39726-35-7
Cat. No. B1228270
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Named(T-A-T-A)
CAS39726-35-7
Synonymsd(T-A-T-A)
deoxy-(thymidylyl-adenylyl-thymidylyl-adenylic acid)
Molecular FormulaC40H51N14O22P3
Molecular Weight1172.8 g/mol
Structural Identifiers
SMILESCC1=CN(C(=O)NC1=O)C2CC(C(O2)COC(CC3C(CC(O3)N4C=NC5=C(N=CN=C54)N)O)(CC6C(CC(O6)N7C=C(C(=O)NC7=O)C)OP(=O)(O)OP(=O)(O)OP(=O)(O)O)C8C(CC(O8)N9C=NC1=C(N=CN=C19)N)O)O
InChIInChI=1S/C40H51N14O22P3/c1-16-9-51(38(60)49-36(16)58)25-4-19(56)24(72-25)11-69-40(31-20(57)5-27(73-31)54-15-48-30-33(42)44-13-46-35(30)54,7-22-18(55)3-26(70-22)53-14-47-29-32(41)43-12-45-34(29)53)8-23-21(74-78(65,66)76-79(67,68)75-77(62,63)64)6-28(71-23)52-10-17(2)37(59)50-39(52)61/h9-10,12-15,18-28,31,55-57H,3-8,11H2,1-2H3,(H,65,66)(H,67,68)(H2,41,43,45)(H2,42,44,46)(H,49,58,60)(H,50,59,61)(H2,62,63,64)/t18-,19-,20-,21-,22+,23+,24+,25+,26+,27+,28+,31-,40?/m0/s1
InChIKeySQPLYZIOCTZFFJ-AYQGZGMKSA-N
Commercial & Availability
Standard Pack Sizes0.25 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

d(T-A-T-A) Product Overview


d(T-A-T-A) (CAS 39726-35-7), systematically named deoxy-(thymidylyl-adenylyl-thymidylyl-adenylic acid), is a synthetic single-stranded DNA tetranucleoside triphosphate with the sequence 5′-T-A-T-A-3′. This compound serves as a fundamental model system for investigating sequence-dependent DNA conformational behavior, base stacking interactions, and the structural basis of transcriptional regulatory motifs [1]. NMR spectroscopic characterization confirms that d(T-A-T-A) adopts a highly stacked single-helical conformation in aqueous solution, distinguishing it from its sequence isomer d(A-T-A-T) in terms of sugar-phosphate backbone geometry [2].

Conformation

Highly stacked single-helical DNA model in aqueous solution, suitable for base stacking and backbone studies.

Sequence Dependency

Proton NMR reveals backbone angle variation compared to sequence isomer d(A-T-A-T), enabling sequence-specific conformational comparison.

Structural Feature

Reported absence of bulge-out structures, distinguishing it from analogous oligoribonucleotides for pure DNA conformational modeling.

d(T-A-T-A) Substitution Specificity


Generic substitution of d(T-A-T-A) with its sequence isomer d(A-T-A-T) is scientifically unjustified because NMR-derived conformational data demonstrate that the two tetranucleotides exhibit measurable differences in sugar-phosphate backbone geometry, specifically variation of the endocyclic backbone angle δ (C5′-C4′-C3′-O3′), despite identical base composition and length [1]. Furthermore, d(T-A-T-A) displays a highly stacked single-helical conformation without evidence of bulge-out formation, whereas analogous alternating purine-pyrimidine oligoribonucleotides exhibit such structures [2]. In protein binding contexts, the TATA sequence demonstrates cation-dependent differential binding affinity relative to ATAT, with Kd varying by orders of magnitude across K+, Na+, Ca2+, and Mg2+ buffer conditions . These sequence-specific differences directly impact experimental reproducibility and data interpretation in studies of nucleic acid structure, ligand binding, and transcription factor interactions.

Sequence Isomer d(A-T-A-T)

NMR-derived backbone angle δ variation may shift conformational parameters; identical base composition does not guarantee interchangeable structural data.

RNA-Based Analogues

Bulge-out formation present in alternating purine-pyrimidine oligoribonucleotides may introduce structural heterogeneity absent in d(T-A-T-A).

Cation-Dependent Binding Context

Protein-DNA affinity (e.g., E2) differs between TATA and ATAT spacers; buffer cation composition can alter apparent Kd, requiring sequence-specific control.

d(T-A-T-A) Quantitative Evidence


Single-Helical Stacking vs. Bulge-Out Conformation

One- and two-dimensional NOE spectroscopy on d(T-A-T-A) confirmed a highly stacked single-helical conformation in aqueous solution. Importantly, no evidence was found for the formation of a bulge-out structure, which is observed in analogous alternating purine-pyrimidine oligoribonucleotides [1]. This represents a class-level inference distinguishing d(T-A-T-A) from RNA-based analogs.

Conformational Stacking vs. Bulge-Out
Class-level inference
Target: no bulge-out signal by NOE
Comparator: bulge-out observed in RNA analogs
Supports single-helical DNA model selection for NMR studies.
Class-level inference; data source-specific review advised.
NMR spectroscopy DNA conformation single-helical stacking

Backbone Angle δ Variation

Proton NMR analysis at 500 MHz with computer simulation of coupling constants revealed a clear sequence dependence in the geometry of the major S-type conformers, as expressed by variation of the endocyclic backbone angle δ (C5′-C4′-C3′-O3′), when comparing d(T-A-T-A) with d(A-T-A-T) [1]. The exact numeric difference was not tabulated in the abstract, but the authors proposed a sum rule to predict δ variation in single-helical DNA fragments based on these observations.

Backbone Angle δ Variation
Cross-study comparable
Sequence-dependent δ variation reported by 500 MHz NMR simulation; numeric values available in full text.
Supports sequence-specific backbone geometry interpretation.
Quantified differences require full-text verification.
NMR spectroscopy DNA backbone geometry conformational analysis

Duplex Formation Tendency vs. 2-Aminoadenosine Analog

Comparison of d(T-A-T-A) with its modified analog d(T-A′-T-A′), in which dA is replaced by 2-aminodeoxyadenosine, showed that substitution increases the tendency towards duplex formation. At low temperature, d(T-A′-T-A′) adopts a stacked B-DNA type miniduplex structure, whereas the parent d(T-A-T-A) shows lower duplex propensity [1]. Importantly, the conformational parameters (sugar ring geometry, backbone angles β, γ, δ) of d(T-A′-T-A′) and d(T-A-T-A) are quite similar, indicating that base substitution affects duplex thermodynamics without significantly altering local geometry [2].

Duplex Formation vs. 2-Aminoadenosine Analog
Direct head-to-head comparison
Target: lower duplex propensity, remains single-helical
Analog: increased duplex, forms miniduplex at low temperature
Supports parent control use for base modification studies.
Conformational parameters similar; thermodynamics differ.
DNA duplex formation base modification NMR spectroscopy

Cation-Dependent Affinity of E2: TATA vs. ATAT

Binding experiments comparing TATA spacer sequence with ATAT for HPV E2 regulatory protein demonstrated cation-dependent affinity differences. In K+ buffer, the E2 affinities of the two sequences were nearly equal. However, the relative dissociation constant (Kd) for TATA increased in the order K+ < Na+ < Ca2+ < Mg2+. For Mg2+, TATA affinity dropped sharply as ion concentration increased, while the Kd ratio remained independent of ion concentration for K+, Na+, and Ca2+ .

Cation-Dependent Affinity: TATA vs. ATAT
Class-level inference
Kd(TATA) relative to Kd(ATAT) increases in order: K+
Supports cation-specific binding review for protein-DNA studies.
Data to verify; source-specific review needed.
NCS Intercalation: d(TATA)2 vs. d(ATAT)2
Cross-study comparable
Purine-(3',5')-pyrimidine (d(TATA)2) preferred over pyrimidine-(3',5')-purine for NCS intercalation.
Supports sequence junction preference screening for drug-DNA interaction.
Computational energetics available in full text.
Mitoxantrone Binding: TATA vs. ATAT
Cross-study comparable
MX prefers pyrimidine-(3',5')-purine (d(ATAT)2) over purine-(3',5')-pyrimidine (d(TATA)2), opposite to NCS preference.
Supports drug-specific sequence preference validation for computational models.
SIBFA procedure; full energetic data in text.
protein-DNA binding dissociation constant TATA box

NCS Intercalation: d(TATA)2 vs. d(ATAT)2

Theoretical computations of neocarzinostatin chromophore (NCS) intercalative binding to double-stranded tetranucleotides demonstrated sequence-dependent preferences. An overall AT versus GC preference was derived, with intercalation in a central purine-(3′,5′)-pyrimidine sequence (as in d(TATA)2) appearing preferred over a central pyrimidine-(3′,5′)-purine sequence (as in d(ATAT)2) [1]. Minor groove binding was found preferred over major groove binding across all tetranucleotides evaluated [2].

NCS Intercalation: d(TATA)2 vs. d(ATAT)2
Cross-study comparable
Purine-(3',5')-pyrimidine (d(TATA)2) preferred over pyrimidine-(3',5')-purine for NCS intercalation.
Supports sequence junction preference screening for drug-DNA interaction.
Computational energetics available in full text.
drug-DNA intercalation computational modeling minor groove binding

Mitoxantrone Binding: TATA vs. ATAT

Theoretical computations using the SIBFA procedure compared mitoxantrone (MX) binding energetics across six representative double-stranded tetranucleotides: d(GCGC)2, d(CGCG)2, d(ATAT)2, d(TATA)2, d(GTGT), d(ACAC), and d(CCGG)2 [1]. A considerable preference was elicited for intercalation of the chromophore ring in a pyrimidine-(3′,5′)-purine sequence rather than the isomeric purine-(3′,5′)-pyrimidine sequence [2]. The preference in MX binding was dictated primarily by intermolecular interaction energy terms from the drug's side chains rather than unstacking energies, distinguishing it from simpler intercalators [3].

Mitoxantrone Binding: TATA vs. ATAT
Cross-study comparable
MX prefers pyrimidine-(3',5')-purine (d(ATAT)2) over purine-(3',5')-pyrimidine (d(TATA)2), opposite to NCS preference.
Supports drug-specific sequence preference validation for computational models.
SIBFA procedure; full energetic data in text.
drug-DNA binding computational chemistry mitoxantrone

d(T-A-T-A) Applications


NMR Backbone Conformation Studies

d(T-A-T-A) is validated by 300 and 500 MHz proton NMR studies as a model system for quantifying sequence-dependent backbone angle variations (specifically angle δ). Its highly stacked single-helical conformation with accurate coupling constants obtained via computer simulation makes it suitable for establishing baseline conformational parameters for single-helical DNA fragments. The absence of bulge-out structures distinguishes it from RNA analogs [1].

Cation-Dependent Protein-DNA Binding

The TATA sequence exhibits cation-dependent differential binding affinity relative to ATAT for regulatory proteins such as HPV E2. For applications requiring precise quantification of binding thermodynamics, d(T-A-T-A) enables investigation of how buffer cation composition (K+, Na+, Ca2+, Mg2+) alters dissociation constants [1]. Researchers measuring protein-DNA interactions in varying ionic environments should use d(T-A-T-A) to account for TATA-specific cation sensitivity.

Drug-DNA Intercalation Modeling & Validation

d(TATA)2 (the double-stranded form) has been computationally characterized for intercalative binding with neocarzinostatin chromophore and mitoxantrone, providing reference energetic data for sequence preference predictions. The compound models a central purine-(3′,5′)-pyrimidine intercalation junction, which shows opposite preference for different drug classes (preferred for NCS but not for MX) [1]. This makes d(TATA)2 valuable for calibrating molecular docking algorithms and validating computational predictions against experimental binding data.

Parent Control in Base Modification Studies

d(T-A-T-A) serves as the essential unmodified parent compound for studies investigating how base modifications (e.g., substitution with 2-aminoadenosine) alter duplex formation thermodynamics without perturbing local backbone geometry. NMR studies confirm that while d(T-A′-T-A′) exhibits increased duplex propensity, the conformational parameters of d(T-A-T-A) and its modified analog remain similar [1]. d(T-A-T-A) is therefore the required negative control for isolating the thermodynamic effects of base modifications from structural perturbations.

Application
Selection Property
Validation Focus
NMR Backbone Conformation Studies
Sequence-dependent backbone angle context
Conformational parameter review using NMR coupling constants
Cation-Dependent Protein-DNA Binding
Cation-sensitive binding affinity profile
Ionic condition-dependent affinity validation
Drug-DNA Intercalation Modeling
Purine-pyrimidine junction intercalation context
Computational model validation against sequence preferences
Parent Control for Base Modification Studies
Unmodified parent sequence for base substitution studies
Duplex thermodynamics comparison with modified analogs

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

54 linked technical documents
Explore Hub


Quote Request

Request a Quote for d(T-A-T-A)

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.